Cas no 3972-65-4 (1-Bromo-4-tert-butylbenzene)

• Product Name: 1-Bromo-4-tert-butylbenzene
• CAS No: 3972-65-4
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• MDL: MFCD00000108
• CID: 44637
• PubChem ID: 24855340
• Update Time: 2025-05-21

1-Bromo-4-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(tert-butyl)benzene
• 1-Bromo-4-(1,1-dimethylethyl)benzene
• 1-Bromo-4-tert-butylbenzene
• 4-tert-Butyl-1-bromobenzene
• 1-BROMO-p-t-BUTYLBENZENE
• 4-bromo-1-tert-butylbenzene
• 4-Bromo-tert-butylbenzene
• 4-t-Butylbromobenzene
• Butylbromobenzene
• p-Bromo-t-butylbenzene
• p-Bromo-tert-butylbenzene
• p-tert-butyl bromo benzene
• 4-tert-Butylbromobenzene
• 1-Bromo-4-t-butylbenzene
• Benzene, 1-bromo-4-(1,1-dimethylethyl)-
• 1-Bromo-4-Tert-ButYl-Benzene
• 4-Bromo-t-butylbenzene
• p-tert-Butylbromobenzene
• 4-(tert-butyl)bromobenzene
• bromo(
• 1-Bromo-4-tert-butylbenzene,97%
• NSC43038
• 1-bromo-4-tertbutylbenzene
• para-tert-butylphenyl bromide
• 1-bromo-4-tert-butylbenzol
• Benzene, 1-bromo-4-tert-butyl-
• MFCD00000108
• p-bromo-(t-butyl)benzene
• EINECS 223-599-2
• 4-bromo t-butylbenzene
• 1-tert-Butyl-4-Bromobenzene
• STR07177
• AC7891
• NSC 43038
• SY010478
• EN300-44302
• 1-Bromo-4-tert-butylbenzene, 97%
• J-800268
• W-106407
• 4-t-butyl-1-bromobenzene
• 3972-65-4
• 4-tert-butyl-bromobenzene
• AMY8909
• FT-0607517
• AKOS000202546
• 4-tert-Butylphenyl Bromide
• HY-34018
• NSC-43038
• 1-Bromo-4-(tert-butyl)benzene, tech
• 4-tert-butyl bromobenzene
• DTXSID70192805
• SCHEMBL5758
• InChI=1/C10H13Br/c1-10(2,3)8-4-6-9(11)7-5-8/h4-7H,1-3H
• B1727
• bromo(4-)-tert-butylbenzene
• NS00030656
• A16054
• AC-15868
• 4-t-butyl bromobenzene
• Z299596150
• CS-W008710
• 4-t-butylphenylbromide
• p-tertiarybutylbromobenzene
• DB-030728

• MDL： MFCD00000108
• Inchi： 1S/C10H13Br/c1-10(2,3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key： XHCAGOVGSDHHNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)C
• BRN： 1859117

Computed Properties

• Exact Mass: 212.02000
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.229 g/mL at 25 °C(lit.)
• Melting Point: 13-16 °C (lit.)
• Boiling Point: 80-81 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: n20/D 1.533(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 3.74660

1-Bromo-4-tert-butylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S24/25-S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-4-tert-butylbenzene

Comprehensive Overview of 1-Bromo-4-tert-butylbenzene (CAS No. 3972-65-4): Properties, Applications, and Industry Insights

1-Bromo-4-tert-butylbenzene (CAS No. 3972-65-4), a halogenated aromatic compound, has garnered significant attention in organic synthesis and material science due to its versatile reactivity and structural features. This brominated tert-butylbenzene derivative serves as a pivotal intermediate in pharmaceuticals, agrochemicals, and advanced polymer formulations. Its molecular structure—combining a bromo substituent and a bulky tert-butyl group—enables unique steric and electronic effects, making it invaluable for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations.

In recent years, the demand for 1-Bromo-4-tert-butylbenzene has surged, driven by its role in synthesizing liquid crystal materials (LCs) for displays and organic light-emitting diodes (OLEDs). Researchers frequently search for "CAS 3972-65-4 solubility" or "1-Bromo-4-tert-butylbenzene synthesis protocol," reflecting its technical relevance. The compound’s low volatility and high thermal stability further align with green chemistry trends, addressing concerns over sustainable manufacturing.

From a commercial standpoint, 3972-65-4 is often discussed alongside "high-purity bromo aromatics" and "tert-butylbenzene derivatives suppliers," highlighting its niche market position. Analytical techniques such as GC-MS and HPLC are routinely employed to verify its purity, a critical factor for end-users in electronics and specialty chemicals. Regulatory compliance, particularly regarding REACH and FDA guidelines, remains a key consideration for global distributors.

Innovative applications of 1-Bromo-4-tert-butylbenzene extend to metal-organic frameworks (MOFs) and catalysis, where its aryl bromide moiety facilitates ligand design. Industry forums frequently query "alternative to 1-Bromo-4-tert-butylbenzene" or "CAS 3972-65-4 safety data," underscoring the need for accessible technical resources. Notably, its non-corrosive nature and compatibility with Grignard reagents enhance its utility in academic and industrial labs alike.

Environmental and handling aspects of 3972-65-4 are equally critical. While not classified as hazardous under standard protocols, proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation. The compound’s UV absorption properties also make it a candidate for photostability studies, linking it to broader discussions on material durability and lightfastness in coatings.

In summary, 1-Bromo-4-tert-butylbenzene (CAS No. 3972-65-4) exemplifies the intersection of functionality and innovation in modern chemistry. Its adaptability across disciplines—from electronic materials to pharmaceutical intermediates—positions it as a cornerstone in specialty chemical portfolios. As R&D continues to explore its potential, this compound will likely remain a focal point for advancements in sustainable synthesis and high-performance materials.